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Compound of Interest

Compound Name: Triallyl(3-bromopropyl)silane
CAS No.: 193828-86-3
Cat. No.: B8535153

Get Quote

Executive Summary & Immediate Action

+ Waste Classification:Halogenated Organic Solvent/Waste.
¢ Primary Hazards: Combustible Liquid, Skin/Eye Irritant.

« Critical Restriction:DO NOT mix with strong acids (exothermic protodesilylation) or strong
oxidizers.

o Water Sensitivity: Low. Unlike chlorosilanes, this compound is generally stable to moisture
and does not require aqueous quenching prior to disposal.

Chemical Profile & Hazard Identification

Understanding the molecular behavior of this organosilane is the prerequisite for safe disposal.
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Property Description Operational Implication

Chemical Name Triallyl(3-bromopropyl)silane CAS: 51826-90-5

Contains 3 reactive allyl

Structure )
groups and 1 alkyl bromide.[1]
) Class IlIA Combustible Liquid.
] > 70°C (Estimate based on
Flash Point Keep away from heat/sparks.
analogs)
[11[21(31[4][5]
o Acid-Sensitive, Oxidizer- Stable to water. Slowly
Reactivity » ] ]
Sensitive degrades in UV/light.
o ) ] ] Standard PPE (Nitrile gloves,
Toxicity Irritant (Skin/Eyes/Respiratory)

goggles, lab coat) required.

Pre-Disposal Assessment (The "Stop & Think" Step)

Before moving the container, perform this logic check to determine the correct waste stream.
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Start: Waste Identification

Is the waste pure
Triallyl(3-bromopropyl)silane?

No

Is it a reaction mixture?

\Yes (Contains Br)

CRITICAL CHECK

Identify Primary Solvent

Solvent is DCM, Chloroform,
or Waste contains >1% Halogen

Solvent is Acetone/Hexane
AND Halogen content <1%

DISPOSAL PATH B:

DISPOSAL PATH A:
Halogenated Organic Waste

Non-Halogenated Waste
(Only if <1% Halogen content)

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree. Note that because the neat compound contains
Bromine, it defaults to the Halogenated stream.

Step-by-Step Disposal Protocol
A. Container Selection & Labeling

o Material: Use High-Density Polyethylene (HDPE) or Glass containers.

o Expert Insight: Avoid unlined metal cans if the waste might contain acidic impurities
(common in synthesis byproducts), as this can corrode the metal and lead to leaks.
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e Labeling:

o

Attach a hazardous waste tag immediately upon the first addition of waste.

[¢]

Constituents: List "Triallyl(3-bromopropyl)silane” explicitly.

Hazard Checkboxes: Mark "Flammable/Combustible" and "Toxic/Irritant".

[¢]

[e]

Critical Note: Write "CONTAINS HALOGENS (Bromine)" clearly on the tag. This ensures
the waste contractor incinerates it in a facility equipped with HBr scrubbers [1].

B. Transfer & Segregation

o Segregation: Place the waste container in the Halogenated Solvents satellite accumulation
area.

o Keep Away From: Oxidizing acids (Nitric, Perchloric) and radical initiators (peroxides). The
allyl groups can polymerize exothermically if initiated by strong oxidizers [2].

e No Quenching Needed: Unlike chlorosilanes (e.g., Trichlorosilane), this compound does not
react violently with moisture. Do not add water or sodium bicarbonate; this increases waste
volume unnecessarily and creates a multiphase mixture that is harder to incinerate.

C. Empty Container Management

o Triple Rinse: If the bottle is empty, triple rinse it with a compatible solvent (e.g., acetone or
hexanes).

¢ Rinsate Disposal: Pour the rinsate into the Halogenated Waste container (due to the bromine
content of the residue).

o Defacing: Deface the label and mark "EMPTY" before discarding the glass bottle in the
designated glass trash or recycling bin, adhering to local facility rules.

Emergency Spill Response

In the event of a spill (>10 mL), follow this workflow.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b8535153/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-triallyl-3-bromopropyl-silane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8535153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

1. Evacuate Area 2. Don PPE 3. Containment 4. Clean Up 5. Disposal
(If >100mL or fumes present) (Nitrile Gloves, Goggles, Lab Coat) Use Absorbent Pads/Vermiculite Sweep into bag, wipe with Acetone Tag as Halogenated Solid Waste

Spill Detected

Click to download full resolution via product page
Figure 2: Emergency Spill Response Workflow.

Operational Note: Do not use sawdust or paper towels if the spill is mixed with oxidizers. Use
inert absorbents like vermiculite or clay (kitty litter) to prevent potential ignition.

Technical Deep Dive: The "Why" Behind the
Protocol
Why "Halogenated"?

Regulatory bodies (EPA in the US) strictly regulate the incineration of halogenated compounds.
Burning bromine-containing organics generates Hydrogen Bromide (HBr) gas, which is
corrosive and toxic. Waste facilities must use specific incinerators with alkaline scrubbers to
neutralize these gases. Mislabeling this as "Non-Halogenated" can damage incinerator
infrastructure and lead to severe fines [3].

Why No Water Quench?

Many researchers confuse allylsilanes with chlorosilanes.
e Chlorosilanes (Si-Cl): Hydrolyze instantly in air/water to release HCI gas. Must be quenched.

o Allylsilanes (Si-CH2CH=CHz3): The Si-C bond is stable to water under neutral conditions.
Hydrolysis requires strong acid catalysis. Therefore, adding water to Triallyl(3-
bromopropyl)silane does nothing but create a biphasic waste stream that is more
expensive to dispose of [4].

Reactivity Watchout

The "Triallyl" functionality means the molecule has three alkene groups. While stable in
storage, contact with electrophiles (like strong acids) or radical sources can initiate reactions.
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e Acid Contact: Reaction with strong acid (e.g., HCI, H2SOa4) can cause protodesilylation,
cleaving the allyl group and releasing propylene gas (flammable) [5].

References
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o Fleming, I.Allylsilanes in Organic Synthesis. In Comprehensive Organic Synthesis, Vol 2.[1]
Elsevier, 1991. (Standard reference for allylsilane stability/reactivity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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